3-(Benzyloxy)pyridine-4-carboxylic acid

• IUPAC Name: 3-phenylmethoxypyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c15-13(16)11-6-7-14-8-12(11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)
• InChI Key: YDSQPSGFEQHFHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CN=C2)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID501262357
• Molecular Weight: 229.23 g/mol
• CAS No.: 1192021-99-0

Description

3-(Benzyloxy)pyridine-4-carboxylic acid is a chemical compound with the molecular formula C13H11NO3. It is a derivative of pyridinecarboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C13H11NO3/c15-13(16)11-6-7-14-8-12(11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16).

Physical and Chemical Properties Analysis

This compound has a molecular weight of 229.24 g/mol. Other physical and chemical properties are not well-documented.

Scientific Research Applications

• Coordination Polymers and Photophysical Properties : Derivatives similar to 3-(Benzyloxy)pyridine-4-carboxylic acid have been utilized in synthesizing lanthanide-based coordination polymers. These polymers exhibit interesting photophysical properties due to their ability to serve as efficient light-harvesting chromophores. The Tb(3+) complexes derived from these materials demonstrate bright green luminescence efficiencies, indicating potential applications in optical and electronic devices (Sivakumar et al., 2011).

• Functionalization Reactions : Research has explored the functionalization reactions of pyridine-4-carboxylic acid derivatives, leading to the formation of various compounds with potential applications in medicinal chemistry and material science. This includes the synthesis of pyrazole derivatives and their evaluation as corrosion inhibitors for mild steel, indicating their utility in materials protection and industrial applications (El Hajjaji et al., 2018).

• Luminescent Sensing : Lanthanide-Cadmium heterometal-organic frameworks synthesized using derivatives of pyridine carboxylic acid, including this compound, show promise as luminescent sensors for detecting metal ions. These frameworks exhibit selective luminescent sensing capabilities, which could be harnessed for environmental monitoring and analytical chemistry applications (Ding et al., 2017).

• Chemical Stability and Selective Gas Adsorption : The design and synthesis of metal-organic frameworks using pyridine carboxylic acid derivatives demonstrate chemical stability and selective gas adsorption properties. These characteristics are particularly relevant for applications in gas storage, separation technologies, and catalysis (Sen et al., 2014).

• Arylation Processes : Studies on the arylation of carboxylic acid derivatives using pyridine-containing directing groups have shown that this compound can be an essential precursor in the beta-arylation of carboxylic acid derivatives. This process has implications for the synthesis of complex organic molecules, potentially opening new pathways in pharmaceutical synthesis and material science (Zaitsev et al., 2005).